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Compound of Interest

Compound Name: 3-Bromobenzyl alcohol

Cat. No.: B105401 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for the purification of 3-Bromobenzyl alcohol.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Bromobenzyl alcohol is provided

below. These values are critical for planning purification procedures.
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Property Value Source(s)

Molecular Formula C₇H₇BrO [1][2][3]

Molecular Weight 187.03 g/mol [1][3][4]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 165 °C at 16 mmHg [1][4][5]

228-230 °C at 760 mmHg [2]

Melting Point 18-21 °C [2]

Density ~1.56 g/mL at 25 °C [1][4]

Refractive Index n20/D ~1.584 [1][4]

Solubility Slightly soluble in water [1][6]

Soluble in common organic

solvents like ethanol and

acetone

[7]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container

[8]

Frequently Asked Questions (FAQs)
Q1: What are the most common methods for purifying 3-Bromobenzyl alcohol?

A1: The two most effective and widely used methods for purifying 3-Bromobenzyl alcohol are:

Vacuum Distillation: This is the preferred method for large quantities of material that are

already relatively pure (e.g., >90%). Since 3-Bromobenzyl alcohol is a high-boiling liquid,

distillation must be performed under reduced pressure to prevent thermal decomposition.

Silica Gel Column Chromatography: This technique is ideal for purifying smaller quantities of

the alcohol or for removing impurities with very similar boiling points. It is highly effective at

separating the target compound from both more polar and less polar contaminants.[9]
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Q2: How do I choose the best purification method for my sample?

A2: The choice depends on the scale of your experiment and the impurity profile of your crude

product. A preliminary analysis by Thin Layer Chromatography (TLC) or Gas Chromatography

(GC) can help guide your decision.
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Start: Crude
3-Bromobenzyl alcohol

Assess Impurity Profile
(TLC, GC, or NMR)

Are impurities
close-boiling?

Is the scale
> 5g?

 No 

Purify by
Column Chromatography Yes 

 No 

Purify by
Vacuum Distillation

 Yes 

Pure Product
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Problem:
Decomposition during

Distillation

Is the vacuum
pressure low enough

(<10 mmHg)?

Is the heating bath
temperature too high?

 Yes 

Action: Improve Vacuum
- Check for leaks

- Use a better pump

 No 

Action: Lower Bath Temp
- Set to ~20°C above
expected boiling point

 Yes 

Solution:
Stable Distillation

 No 

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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